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Compound of Interest

Compound Name: 1-Cyclopropylpropan-1-ol

Cat. No.: B185106 Get Quote

Technical Support Center: 1-Cyclopropylpropan-
1-ol
This guide provides essential safety, handling, and storage information for 1-
Cyclopropylpropan-1-ol (CAS: 18729-46-9) for researchers, scientists, and drug development

professionals.

Safety & Handling Data
Quantitative data for 1-Cyclopropylpropan-1-ol is not consistently available. The following

table summarizes available information and notes where data for similar substances is used for

guidance.
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Property Value Source

Molecular Formula C₆H₁₂O [1]

Molecular Weight 100.16 g/mol [1]

Appearance Colorless to light yellow liquid

Storage Temperature Room Temperature

Purity Typically 95-97%

Boiling Point

Data not available. For

reference, Propan-1-ol: 97-98

°C.

[2]

Flash Point
Data not available. For

reference, Propan-1-ol: 22 °C.
[2]

Density

Data not available. For

reference, Propan-1-ol: 0.803

g/mL.

[2]

Hazard Identification:

Multiple sources indicate that 1-Cyclopropylpropan-1-ol is a hazardous substance. It is

classified as a flammable liquid and may cause irritation.

Hazard Statement Description

H225 Highly flammable liquid and vapor.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Signal Word: Danger or Warning

Experimental Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for safely handling 1-
Cyclopropylpropan-1-ol from receipt to disposal.

Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE) 
 (Goggles, Gloves, Lab Coat)

Prepare well-ventilated work area 
 (Fume Hood)

Receive and inspect container

Store in a cool, dry, well-ventilated area 
 away from ignition sources

Use smallest practical quantity for experiment

For use

Dispense carefully, avoiding splashes and vapor generation

Perform experiment in fume hood

Keep container tightly sealed when not in use

Decontaminate work surfaces

Dispose of waste in designated, labeled containers

Follow institutional and local regulations for hazardous waste disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Cyclopropylpropan-1-ol.

Troubleshooting Guide
Issue Possible Cause(s) Recommended Action(s)

Unexpected exothermic

reaction

Incompatible materials mixed

with the alcohol.

Immediately cool the reaction

vessel with an ice bath. If the

reaction is uncontrollable,

evacuate the area and contact

emergency services.

Skin or eye contact
Improper handling, splashing,

or inadequate PPE.

Skin: Immediately flush with

plenty of water for at least 15

minutes. Remove

contaminated clothing. Seek

medical attention if irritation

persists. Eyes: Immediately

flush with plenty of water for at

least 15 minutes, holding

eyelids open. Seek immediate

medical attention.[3]

Inhalation of vapors

Inadequate ventilation or

handling outside of a fume

hood.

Move to fresh air immediately.

If breathing is difficult,

administer oxygen. Seek

medical attention if symptoms

persist.[3]

Spill
Improper handling or container

failure.

Small Spill: Absorb with inert

material (e.g., sand,

vermiculite) and place in a

sealed container for disposal.

Ventilate the area. Large Spill:

Evacuate the area. Contact

your institution's environmental

health and safety department.

Prevent entry into waterways.
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Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 1-Cyclopropylpropan-1-ol?

A1: The primary hazards are its flammability (H225: Highly flammable liquid and vapor) and its

potential to cause skin, eye, and respiratory irritation (H315, H319, H335).

Q2: What type of personal protective equipment (PPE) should I wear when handling this

chemical?

A2: At a minimum, you should wear chemical-resistant gloves (e.g., nitrile), safety goggles, and

a flame-retardant lab coat. All handling of open containers should be done in a certified

chemical fume hood.

Q3: How should I store 1-Cyclopropylpropan-1-ol?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and incompatible materials such as strong oxidizing agents.[3]

Q4: What should I do in case of a fire?

A4: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to extinguish the fire.

Do not use a direct water jet as it may spread the fire.[3]

Q5: How do I dispose of waste containing 1-Cyclopropylpropan-1-ol?

A5: Dispose of chemical waste in accordance with all local, state, and federal regulations.

Collect waste in a designated, properly labeled, and sealed container. Do not dispose of it

down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclopropylpropan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185106#safe-handling-and-storage-procedures-for-1-
cyclopropylpropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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